Cas no 1213639-72-5 (2,2,2-Trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine)

• Product Name: 2,2,2-Trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine
• CAS No: 1213639-72-5
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 2854258
• PubChem ID: 43626050
• Update Time: 2023-08-30

2,2,2-Trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-TRIFLUORO-1-(2-METHOXY-5-METHYL-PHENYL)-ETHYLAMINE
• 1212998-93-0
• CS-0306308
• 2,2,2-TRIFLUORO-1-(2-METHOXY-5-METHYLPHENYL)ETHAN-1-AMINE
• AKOS006035719
• 886370-76-9
• EN300-1938273
• AB40406
• 2,2,2-TRIFLUORO-1-(2-METHOXY-5-METHYL-PHENYL)-ETHYLAMINE
• 1213639-72-5
• (R)-2,2,2-TRIFLUORO-1-(2-METHOXY-5-METHYL-PHENYL)-ETHYLAMINE
• AB40412
• AB40408
• 2,2,2-Trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-amine

• Inchi： 1S/C10H12F3NO/c1-6-3-4-8(15-2)7(5-6)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3
• InChI Key： ZSHQRYCANCSQPS-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų